ergosta-5,24(28),25-trien-3-ol
ergosta-5,24(28),25-trien-3-ol
Brand Name:
Vulcanchem
CAS No.:
102607-76-1
VCID:
VC0218357
InChI:
InChI=1S/C28H44O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h9,20,22-26,29H,1,3,7-8,10-17H2,2,4-6H3/t20-,22+,23+,24-,25+,26+,27+,28-/m1/s1
SMILES:
CC(CCC(=C)C(=C)C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Molecular Formula:
C8H18INO2S
Molecular Weight:
396.6 g/mol
ergosta-5,24(28),25-trien-3-ol
CAS No.: 102607-76-1
Main Products
VCID: VC0218357
Molecular Formula: C8H18INO2S
Molecular Weight: 396.6 g/mol
| CAS No. | 102607-76-1 |
|---|---|
| Product Name | ergosta-5,24(28),25-trien-3-ol |
| Molecular Formula | C8H18INO2S |
| Molecular Weight | 396.6 g/mol |
| IUPAC Name | (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methyl-5-methylidenehept-6-en-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C28H44O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h9,20,22-26,29H,1,3,7-8,10-17H2,2,4-6H3/t20-,22+,23+,24-,25+,26+,27+,28-/m1/s1 |
| Standard InChIKey | ALRMOHDSPKRMGT-PXBBAZSNSA-N |
| Isomeric SMILES | C[C@H](CCC(=C)C(=C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C |
| SMILES | CC(CCC(=C)C(=C)C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(CCC(=C)C(=C)C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
| Synonyms | 5,24,25-EGT ergosta-5,24(28),25-trien-3-ol |
| PubChem Compound | 128131 |
| Last Modified | Nov 11 2021 |
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